Cas no 876063-64-8 (4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile)

4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile structure
876063-64-8 structure
Product Name:4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile
CAS No:876063-64-8
MF:C14H8Br3N
MW:429.932021141052
CID:1060838
PubChem ID:21711571
Update Time:2024-12-09

4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-(Tribromomethyl)-[1,1'-biphenyl]-2-carbonitrile
    • 4′-(Tribromomethyl)[1,1′-biphenyl]-2-carbonitrile (ACI)
    • BS-47938
    • SCHEMBL6951936
    • DB-262678
    • E75571
    • 876063-64-8
    • 2-[4-(Tribromomethyl)phenyl]benzonitrile
    • 4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile
    • Inchi: 1S/C14H8Br3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
    • InChI Key: ZMOBZMJHPMWMLQ-UHFFFAOYSA-N
    • SMILES: N#CC1C(C2C=CC(C(Br)(Br)Br)=CC=2)=CC=CC=1

Computed Properties

  • Exact Mass: 428.81864g/mol
  • Monoisotopic Mass: 426.82069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 23.8Ų

4'-(Tribromomethyl)-1,1'-biphenyl-2-carbonitrile Pricemore >>

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